Cas no 679-97-0 (3,3,4,4-Tetrafluorobutan-2-one)

• Product name: 3,3,4,4-Tetrafluorobutan-2-one
• CAS No: 679-97-0
• MF: C₄H₄OF₄
• MW: 144.06756
• MDL: MFCD00155923
• CID: 502438
• PubChem ID: 2782589

3,3,4,4-Tetrafluorobutan-2-one Chemical and Physical Properties

Names and Identifiers

• 2-Butanone,3,3,4,4-tetrafluoro-
• 1,1,2,2-Tetrafluoro-3-butanone
• 3,3,4,4-TETRAFLUOROBUTA-2-ONE
• 3,3,4,4-tetrafluorobutan-2-one
• 1,1,2,2-tetrafluorobutan-3-one
• 2-Butanone,3,3,4,4-tetrafluoro
• 3,3,4,4-Tetrafluor-butanon-(2)
• 3,3,4,4-tetrafluoro-2-butanone
• 3,3,4,4-tetrafluoro-butan-2-one
• DTXSID30382164
• LXHNMFBSYHBCLY-UHFFFAOYSA-N
• 2-Butanone, 3,3,4,4-tetrafluoro-
• FT-0632790
• MFCD00155923
• 679-97-0
• SCHEMBL123544
• 3,3,4,4-tetrakis(fluoranyl)butan-2-one
• EN300-232900
• A835960
• AKOS006229788
• STL583913
• DB-055096
• 3,3,4,4-Tetrafluorobutan-2-one

• MDL： MFCD00155923
• Inchi： InChI=1S/C4H4F4O/c1-2(9)4(7,8)3(5)6/h3H,1H3
• InChI Key： LXHNMFBSYHBCLY-UHFFFAOYSA-N
• SMILES： CC(=O)C(C(F)F)(F)F

Computed Properties

• Exact Mass: 144.02000
• Monoisotopic Mass: 144.02
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 9
• Rotatable Bond Count: 2
• Complexity: 120
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 17.1A^2
• XLogP3: 1.5

Experimental Properties

• Density: 1.264
• Boiling Point: 63-64°C
• Flash Point: 13.1°C
• Refractive Index: 1.298
• PSA: 17.07000
• LogP: 1.47580

3,3,4,4-Tetrafluorobutan-2-one Security Information

• Hazard Statement： Irritant
• Hazardous Material transportation number：UN 1993
• Hazard Category Code： 10-36/37/38
• Safety Instruction： S16; S26; S36
• Hazardous Material Identification：
• Risk Phrases：R10
• HazardClass：IRRITANT